Cas no 898228-37-0 (1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate)
898228-37-0 structure
Product Name:1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
CAS No:898228-37-0
MF:C11H19NO4
MW:229.27286362648
MDL:MFCD17015987
CID:2092404
PubChem ID:57415890
Update Time:2024-10-26
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-tert-Butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl 3-methylazetidine-1,3-dicarboxylate
- 3-Methyl-azetidine-1,3-dicarboxylic acid 1-tert-butyl ester 3-methyl ester
- Methyl 1-Boc-3-methylazetidine-3-carboxylate
- PRWCITKRUVKOEQ-UHFFFAOYSA-N
- PB33346
- AB0084499
- ST24038201
- 1-tert-butyl3-methyl3-methylazetidine-1,3-dicarboxylate
- O1-Tert-butyl O3-methyl 3-methylazetidine-1,3-dicarboxylate
- 1-O-tert-butyl 3-O-methyl 3-methylazetidi
- 1-(1,1-Dimethylethyl) 3-methyl 3-methyl-1,3-azetidinedicarboxylate (ACI)
- SCHEMBL2278303
- DB-255169
- YKB22837
- 898228-37-0
- AKOS024258917
- AS-42736
- SY098554
- CS-0052367
- MFCD17015987
- AC-31816
- DTXSID30725577
- 1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate
-
- MDL: MFCD17015987
- Inchi: 1S/C11H19NO4/c1-10(2,3)16-9(14)12-6-11(4,7-12)8(13)15-5/h6-7H2,1-5H3
- InChI Key: PRWCITKRUVKOEQ-UHFFFAOYSA-N
- SMILES: O=C(N1CC(C)(C(OC)=O)C1)OC(C)(C)C
Computed Properties
- Exact Mass: 229.13140809g/mol
- Monoisotopic Mass: 229.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 300
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.8
- XLogP3: 1.1
Experimental Properties
- Density: 1.116
- Boiling Point: 275℃
- Flash Point: 120℃
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM108982-5g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95+% | 5g |
$264 | 2021-06-09 | |
| Chemenu | CM108982-10g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95+% | 10g |
$484 | 2021-06-09 | |
| Chemenu | CM108982-25g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95+% | 25g |
$935 | 2021-06-09 | |
| abcr | AB425898-1 g |
Methyl 1-Boc-3-methylazetidine-3-carboxylate; . |
898228-37-0 | 1 g |
€173.90 | 2023-07-18 | ||
| abcr | AB425898-5 g |
Methyl 1-Boc-3-methylazetidine-3-carboxylate; . |
898228-37-0 | 5 g |
€437.40 | 2023-07-18 | ||
| abcr | AB425898-10 g |
Methyl 1-Boc-3-methylazetidine-3-carboxylate; . |
898228-37-0 | 10 g |
€767.20 | 2023-07-18 | ||
| abcr | AB425898-25 g |
Methyl 1-Boc-3-methylazetidine-3-carboxylate; . |
898228-37-0 | 25g |
€1,185.60 | 2022-03-02 | ||
| Chemenu | CM108982-1g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95%+ | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM108982-5g |
1-tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 95%+ | 5g |
$*** | 2023-05-29 | |
| Apollo Scientific | OR317177-1g |
1-tert-Butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate |
898228-37-0 | 1g |
£225.00 | 2023-09-02 |
1-Tert-butyl 3-methyl 3-methylazetidine-1,3-dicarboxylate Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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